Cas no 63074-83-9 (N,N-Diethyl-3,7,11-trimethyldodec-2-enamide)

• Product Name: N,N-Diethyl-3,7,11-trimethyldodec-2-enamide
• CAS No: 63074-83-9
• MF: C₁₉H₃₇NO
• MW: 295.503185987473
• CID: 2789625
• PubChem ID: 71373407
• Update Time: 2025-04-21

N,N-Diethyl-3,7,11-trimethyldodec-2-enamide Chemical and Physical Properties

Names and Identifiers

• N,N-DIETHYL-3,7,11-TRIMETHYLDODEC-2-ENAMIDE
• 63074-83-9
• DTXSID60796230
• N,N-Diethyl-3,7,11-trimethyldodec-2-enamide

• Inchi： 1S/C19H37NO/c1-7-20(8-2)19(21)15-18(6)14-10-13-17(5)12-9-11-16(3)4/h15-17H,7-14H2,1-6H3
• InChI Key： PZYPNVIIBKJRJM-UHFFFAOYSA-N
• SMILES： O=C(C=C(C)CCCC(C)CCCC(C)C)N(CC)CC

Computed Properties

• Exact Mass: 295.287514804Da
• Monoisotopic Mass: 295.287514804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 20.3Ų